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Compound of Interest

Compound Name:
(1S,2R)-1-Amino-1-(2,5-

difluorophenyl)propan-2-OL

Cat. No.: B15236410

Get Quote

Welcome to the Technical Support Center for CAS 1213974-18-5, chemically identified as

(1S,2R)-1-Amino-1-(2,5-difluorophenyl)propan-2-ol. As a chiral amino alcohol with both a

primary amine and a weakly acidic secondary hydroxyl group, this compound is a critical

building block in pharmaceutical development[1].

Because free-base amino alcohols often exhibit suboptimal physicochemical properties, salt

formation is the primary strategy to improve stability, solubility, and chiral purity

(enantiomeric/diastereomeric excess). This guide provides field-proven methodologies, self-

validating protocols, and troubleshooting steps to optimize your salt crystallization workflows.
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Fig 1: Systematic workflow for amino alcohol salt screening and crystallization optimization.
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Core Methodology: Step-by-Step Crystallization
Protocol
Expertise & Causality: Amino alcohols frequently suffer from "oiling out" (liquid-liquid phase

separation) during crystallization due to high supersaturation or strong solute-solvent hydrogen

bonding networks[2]. A self-validating protocol must strictly control the cooling rate and

supersaturation trajectory to ensure nucleation occurs in the metastable zone.

Step 1: Acid Counterion Selection Calculate the pKa difference (

). For robust salt formation, ensure

. For chiral resolution or diastereomeric purification, 3 or di-p-toluoyl-L-tartaric acid (L-DTTA)
are highly effective[3].

Step 2: Solvent Screening & Dissolution Suspend the free base (1.0 eq) in a primary solvent

(e.g., Ethanol or Isopropanol) at a concentration of 5–10 mL/g. Heat to 50–60 °C. Add the

selected acid (1.0–1.05 eq) either as a solid or pre-dissolved in the same solvent.

Step 3: Controlled Cooling & Nucleation Cool the solution at a strict rate of 0.1 to 0.2 °C/min. If

the cloud point is reached without crystallization (onset of oiling out), hold the temperature and

introduce 1–2% w/w seed crystals to bypass the nucleation energy barrier[4].

Step 4: Antisolvent Addition (Optional) If solubility remains high, slowly dose an antisolvent

(e.g., heptane or ethyl acetate) over 2 hours while maintaining stirring to drive supersaturation

without crashing the product out as a gum.

Step 5: Isolation and Self-Validation Filter the resulting slurry and wash with cold solvent.

Validate the solid state using X-ray Powder Diffraction (XRPD) for crystallinity, Differential

Scanning Calorimetry (DSC) for melting point/solvates, and Chiral HPLC for optical purity.

Quantitative Data: Salt Formers & Parameters
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Acid
Counterion

pKa
Optimal
Solvent
System

Expected
Crystallization
Outcome

Risk of Oiling
Out

L-(+)-Tartaric

Acid
2.98, 4.34 EtOH / H₂O

High chiral purity

(>99% ee),

excellent yield

Moderate

Hydrochloric Acid -6.00 IPA / EtOAc

High crystallinity,

potential

hygroscopicity

Low

Succinic Acid 4.20, 5.60 THF / MeCN

Good non-

hygroscopic salt,

moderate

solubility

Low

Methanesulfonic

Acid
-1.90 Acetone / MTBE

High solubility,

suitable for

aqueous

formulations

High

Troubleshooting Guide
Q1: My salt is "oiling out" (liquid-liquid phase separation) instead of forming crystals. How do I

fix this? A1: Oiling out occurs when the supersaturated solution separates into a solute-rich

liquid phase and a solvent-rich phase before nucleation can occur. This is common with 2[2].

Causality: The cooling rate is too fast, or the concentration is too high, pushing the system

past the metastable zone limit into the spinodal decomposition region[5].

Solution: Reheat the mixture until homogeneous. Dilute the solution by 10-20% with the

primary solvent. Implement a much slower cooling ramp (e.g., 0.1 °C/min) and introduce

seed crystals just below the solubility curve[4].

Q2: The isolated salt shows poor diastereomeric/enantiomeric excess (de/ee). How can I

optimize chiral enrichment? A2: If the target is chiral purification, the thermodynamic solubility

difference between the diastereomeric salts is insufficient in the current solvent system.
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Causality: Solvents with high polarity (like pure water or methanol) can mask the subtle

hydrogen-bonding differences between diastereomeric pairs.

Solution: Switch to a less polar solvent system (e.g., transitioning from Methanol to Ethanol

or adding an antisolvent like Ethyl Acetate). Alternatively, try a bulkier resolving agent, such

as di-p-toluoyl-L-tartaric acid (L-DTTA), which provides greater steric interactions to amplify

solubility differences[3].

Q3: I am observing multiple melting endotherms in my DSC data. What does this indicate? A3:

This indicates either polymorphism or the formation of a solvate/hydrate.

Causality: Amino alcohols readily incorporate water or alcohol molecules into their crystal

lattice due to the strong hydrogen-bond donor/acceptor capabilities of the -OH and -NH₂

groups.

Solution: Perform Thermogravimetric Analysis (TGA) coupled with DSC. If mass loss

coincides with the first endotherm, it is a solvate. To obtain an anhydrous polymorph, dry the

solvent thoroughly (use molecular sieves) and crystallize at a higher temperature (e.g., >40

°C) before isolation.

Frequently Asked Questions (FAQs)
Q: Does the presence of the 2,5-difluorophenyl group affect salt formation? A: Yes. The

electron-withdrawing fluorine atoms decrease the basicity of the adjacent amine slightly via

inductive effects compared to a non-fluorinated analog. This requires selecting an acid with a

sufficiently low pKa to ensure complete protonation and avoid disproportionation during

crystallization[1].

Q: Can I use enzymatic resolution instead of classical salt crystallization for this compound? A:

While lipases can acylate the secondary hydroxyl group, classical diastereomeric salt

crystallization (e.g., using tartaric acid derivatives) remains the most scalable and cost-effective

method for amino alcohols like CAS 1213974-18-5, often achieving >99% ee in a single

recrystallization step[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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